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Environmental Fate and Degradation Data

The table below summarizes the key quantitative data on the environmental fate of propaquizafop, which

are critical for assessing its persistence.

Parameter Value Conditions / Notes Source

Water Solubility (pH
7)

0.63 mg/L 20°C; classified as "Low" [1]

Soil Adsorption (Koc) 46.98 -

57.76%

Five Chinese soils; high adsorption [2]

Soil Mobility (Rf) 0.076 - 0.123 Classified as "weak migration ability" [2]

Lab Soil Half-life
(DT₅₀)

1.41 - 7.75
days

Five different soils; "readily degradable" in lab
conditions

[2]

Field Soil Half-life
(DT₅₀)

≥ 60 days Criteria for "persistent" and "forever chemical"
classification

[1]

Water Photolysis Half-
life

22.85 hours Under sunlight; studied with low-pressure
mercury lamp

[3]
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Detailed Experimental Protocols

To ensure the reproducibility of data, here are the methodologies from key studies.

Soil Degradation, Adsorption, and Mobility

This study investigated the non-target environmental behavior of propaquizafop in five agricultural soils in

China [2].

Soil Preparation: Soil samples (0-20 cm depth) were air-dried, ground, and passed through a 2 mm
sieve. Key soil properties like pH, organic matter, and cation exchange capacity were characterized.

Analytical Method: Propaquizafop was extracted from soil using acetonitrile with 0.2% formic acid
water, salted out with NaCl, centrifuged, filtered, and analyzed by HPLC-UV (C18 column,

acetonitrile/water mobile phase, detection at 230 nm).
Adsorption Experiment: Conducted per OECD guideline 106. A solution of 5 mg/L propaquizafop
in 0.01 mol/L CaCl₂ with 0.01 mol/L NaN₃ (microbial inhibitor) and 1% polysorbate 80 (to aid solubility)
was used. The optimal soil-to-solution ratio was determined to be 1:5. The Elovich kinetic and

Freundlich isothermal models best described the adsorption.
Mobility Experiment: Both soil thin-layer chromatography and soil column leaching tests were

performed. The column leaching test showed propaquizafop was only present in the top 0-5 cm soil
layer and was not detected in leachate.

Degradation Experiment: The degradation rate in different soils was studied under controlled
conditions, with the half-life calculated from the residue decline over time.

Aqueous Photodegradation

This study focused on the degradation of propaquizafop in water under light irradiation [3].

Light Source: A 20 W low-pressure mercury lamp (wavelength 253.7 nm) was selected after tests

showed negligible degradation under a 500 W xenon lamp or sunlight over 24 hours.
Influencing Factors: The effects of solution pH, different concentrations of NO₃⁻, and metal ions

(Fe³⁺, Cu²⁺, Cd²⁺, Mn²⁺, Zn²⁺, Ni²⁺) on the photolysis rate were systematically evaluated.
Product Identification: Photodegradation products were identified using Liquid Chromatography-
Quadrupole Time of Flight Mass Spectrometry (LC-QTOF-MS). The proposed degradation
pathways included rearrangement, cracking, dechlorination, and light-induced redox reactions.
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Persistence Assessment Logic

The classification of propaquizafop as persistent stems from the application of formal regulatory criteria to

field degradation data, despite what laboratory studies might suggest. The following diagram illustrates the

logical pathway and key evidence for this assessment.

Assessment of Propaquizafop Persistence

Laboratory Soil Studies
(Half-life: 1.41 - 7.75 days)

Persistence Criteria
(Field Soil DT₅₀ ≥ 60 days)

Contradicts

Field Data & Regulatory Dossier
(Meets or exceeds persistence threshold)

Official Classification:
Persistent / 'Forever Chemical'

Supporting Evidence

High Soil Adsorption
(Low mobility, remains in topsoil)

Complex Degradation Pathway
(Multiple transformation products)
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This assessment integrates data from multiple studies. While laboratory conditions show rapid degradation

[2], the official classification based on field data takes precedence for regulatory purposes [1]. Supporting

evidence like high soil adsorption [2] and complex transformation pathways [3] provides a fuller picture of

its environmental behavior.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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